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Compound of Interest

Compound Name: l-Glucamine

Cat. No.: B16305339

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides immediate and essential

information for the safe handling and disposal of L-Glutamine, a common cell culture

supplement. While L-Glutamine is not classified as a hazardous substance, adherence to

standard laboratory safety protocols is crucial to minimize exposure and maintain a safe

working environment.[1][2]

Personal Protective Equipment (PPE)
When handling L-Glutamine in a laboratory setting, appropriate personal protective equipment

should be worn to protect from potential splashes and skin contact.[1][3] The following table

summarizes the recommended PPE.
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PPE Category Item Specifications and Use

Hand Protection Disposable Gloves

Nitrile gloves are

recommended.[1] Change

gloves immediately if they

become contaminated.[1]

Eye Protection Safety Glasses

Tightly fitting safety glasses

with side shields should be

worn at all times in the

laboratory.[1][2]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing from accidental spills.

[1]

Respiratory Protection Not generally required

As L-Glutamine is a non-

volatile solid, respiratory

protection is not necessary

under normal handling

conditions with adequate

ventilation.[1][4] If dust is

generated, a NIOSH/MSHA-

approved respirator may be

necessary.[3][4]

Operational Plan: From Receipt to Use
A systematic approach to handling L-Glutamine is essential for both safety and experimental

integrity.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.[1]

Store L-Glutamine powder in a cool, dry, and well-ventilated place, away from direct sunlight

and strong oxidizing agents.[1][5] Room temperature storage is generally acceptable for the

powder form.[1]
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L-Glutamine solutions should be stored frozen (typically at -20°C) to prevent degradation.[2]

[6]

2. Preparation of Solutions:

Work in a clean, designated area, such as a laminar flow hood, to maintain sterility and avoid

cross-contamination.[1][6]

Use calibrated equipment to ensure accurate concentrations for your experiments.[1]

When preparing solutions from powder, avoid creating dust.[5]

L-Glutamine is soluble in water.[1][7] For cell culture, sterile-filtered, ready-to-use solutions

are often aliquoted to avoid repeated freezing and thawing, which can cause degradation.[6]

3. Handling:

Always wear the recommended PPE when handling the solid compound or its solutions.[1]

Avoid contact with skin, eyes, or clothing.[5]

Avoid ingestion and inhalation.[5]

After handling, wash hands thoroughly.[8]

Disposal Plan
Proper disposal of L-Glutamine and associated waste is critical for environmental safety and

regulatory compliance.

Waste Assessment and Segregation:

Determine if the waste is solid (unused powder, contaminated labware) or liquid (aqueous

solutions).[7]

Do not mix L-Glutamine waste with hazardous chemical waste streams unless permitted by

your institution's guidelines.[7][9]
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Disposal Procedures:

Solid Waste: Unused L-Glutamine powder and contaminated materials (e.g., gloves, weigh

boats) that are not contaminated with hazardous substances can typically be disposed of in

the regular solid waste stream.[1]

Liquid Waste: Aqueous solutions of L-Glutamine should be collected in a dedicated, clearly

labeled, and sealed waste container.[7]

Labeling: All waste containers must be clearly labeled with the full chemical name ("L-

Glutamine") and any other information required by your institution, such as concentration and

quantity.[9]

Licensed Disposal Vendor: For large quantities or when required by institutional policy,

engage a licensed chemical waste disposal company.[9] Your institution's Environmental

Health and Safety (EHS) office can provide a list of approved vendors and specific guidance.

[9]

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[9]

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3][8]

Skin Contact: Remove contaminated clothing and wash skin with soap and plenty of water. If

irritation persists, seek medical attention.[10]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[8][10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[5]

[10]

Quantitative Data
L-Glutamine is generally not considered a hazardous material, and as such, occupational

exposure limits have not been established by major regulatory bodies.[5] The following table
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summarizes key physical and chemical properties.

Property Value

Physical State Solid (White Crystalline Powder)[7]

Odor Odorless[7]

Solubility Soluble in water[7]

pH 4 - 6[7]

Melting Point 185 °C / 365 °F[7]

Molecular Formula C₅H₁₀N₂O₃[7]

Molecular Weight 146.15 g/mol [7]

Stability Stable under normal conditions[7]

Experimental Protocols
Detailed experimental protocols involving L-Glutamine are specific to the research being

conducted. However, a general protocol for preparing a sterile stock solution for cell culture is

as follows:

Protocol: Preparation of 200 mM L-Glutamine Stock Solution

Thawing: If using a commercially available frozen stock solution, thaw it in a 37°C water

bath. Shake the bottle gently to dissolve any precipitate.[6]

Aseptic Technique: Wipe the bottle with 70% ethanol and transfer it to a sterile laminar flow

hood.[6]

Aliquoting: Using a sterile pipette, aliquot the desired volume (e.g., 5 ml) into sterile conical

tubes.[6] It is recommended to create small aliquots that can be used completely upon

thawing to avoid degradation from repeated freeze-thaw cycles.[6]

Labeling: Clearly label each aliquot with the name of the solution (e.g., "200 mM L-

Glutamine"), the date, and any other relevant information.[6]
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Storage: Store the aliquots at -20°C.[6]

Workflow Diagram
The following diagram illustrates the general workflow for handling and disposing of L-

Glutamine in a laboratory setting.
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Caption: Workflow for handling and disposal of L-Glutamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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